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Compound of Interest

Compound Name: 1,3-Phenylene diisocyanate

Cat. No.: B085805 Get Quote

Essential Safety and Handling Guide for 1,3-
Phenylene Diisocyanate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

1,3-Phenylene diisocyanate (CAS Number: 123-61-5). Adherence to these procedures is

essential to ensure a safe laboratory environment and minimize risks associated with this

hazardous chemical.

Immediate Safety Information
1,3-Phenylene diisocyanate is a highly reactive and toxic compound. It is a potent sensitizer,

and exposure can lead to severe allergic reactions in the skin and respiratory system.[1][2] It is

classified as acutely toxic if swallowed, in contact with skin, or if inhaled.[3][4] The substance

causes skin and eye irritation, and may cause respiratory irritation.[3][4][5] Due to its hazardous

nature, all handling must be conducted with appropriate personal protective equipment in a

well-ventilated area.

Hazard Classifications

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b085805?utm_src=pdf-interest
https://www.benchchem.com/product/b085805?utm_src=pdf-body
https://www.benchchem.com/product/b085805?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7141168.htm
https://teamster.org/diisocyanates/
https://www.sigmaaldrich.com/SG/en/product/aldrich/308234
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1-4-Phenylene_diisocyanate_PDITC.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/308234
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202803/1-4-Phenylene_diisocyanate_PDITC.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/14PhenyleneDiisocyanate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Classification

Acute Toxicity Category 4 (Oral, Dermal, Inhalation)[3][4]

Skin Corrosion/Irritation Category 2[3][4]

Serious Eye Damage/Irritation Category 2[3] / Category 1[4]

Respiratory Sensitization Category 1[3][4]

Skin Sensitization Category 1[3]

Specific Target Organ Toxicity
Single Exposure, Category 3 (Respiratory

System)[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,3-Phenylene
diisocyanate:
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PPE Category Specification

Eye and Face Protection

Chemical safety goggles and a face shield are

required.[3] Contact lenses should not be worn.

[5]

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., Butyl rubber, Viton®). Consult glove

manufacturer's compatibility charts for specific

breakthrough times.

Body Protection

A chemical-resistant lab coat or apron should be

worn. For larger quantities or in case of a

potential splash, a chemical-resistant suit (e.g.,

Tychem®) is recommended.[6]

Respiratory Protection

All work must be conducted in a certified

chemical fume hood. If the concentration of the

substance in the air exceeds the exposure

limits, a NIOSH-approved respirator with an

appropriate cartridge (e.g., combination organic

vapor and particulate respirator) must be used.

[3][7]

Operational Plan: Step-by-Step Handling Procedure
Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 1,3-Phenylene diisocyanate.

Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

Assemble all Materials: Gather all necessary equipment, including the chemical, solvents,

reaction vessels, and waste containers, and place them inside the fume hood.

Don PPE: Put on all required personal protective equipment before handling the chemical.

Handling
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Weighing and Transfer: Conduct all weighing and transfers of 1,3-Phenylene diisocyanate
within the chemical fume hood.

Dispensing: Use a clean, dry spatula or scoop for solids. For liquids, use a dedicated,

properly labeled syringe or pipette.

Reaction Setup: Keep all reaction vessels containing 1,3-Phenylene diisocyanate capped

and within the fume hood.

Avoid Incompatibilities: This substance is incompatible with water, strong acids, strong

bases, alcohols, and amines.[7][8] Contact with these materials can cause vigorous,

exothermic reactions.[1][6]

Workflow for Handling 1,3-Phenylene Diisocyanate
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Workflow for Handling 1,3-Phenylene Diisocyanate
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Caption: A flowchart outlining the key steps for the safe handling of 1,3-Phenylene
diisocyanate.

Disposal Plan
All waste containing 1,3-Phenylene diisocyanate must be treated as hazardous waste.

Waste Segregation:

Solid Waste: Collect any contaminated solid materials (e.g., paper towels, gloves,

spatulas) in a designated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing 1,3-Phenylene diisocyanate in a

separate, labeled, and sealed hazardous waste container. Do not mix with incompatible

waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "1,3-Phenylene diisocyanate".

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Do not attempt to dispose of this

chemical down the drain or in regular trash.

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If the

victim is not breathing, give artificial respiration.

Seek immediate medical attention.[8]

Skin Contact

Immediately flush the skin with copious amounts

of water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of milk or water to drink.

Seek immediate medical attention.[8]

In case of a spill, evacuate the area and prevent entry. For a small spill, cover with a dry, inert

material such as sand or earth, and then place it in a loosely covered container for later

disposal.[6] Do not use water.[6] For a large spill, contact your institution's EHS department

immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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